BENGHE Foundational & Exploratory
Check Availability & Pricing

EGS Crosslinker (CAS 70539-42-3): A
Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Ethylene glycol bis(succinic acid)
CAS No.: 35415-14-6
Cat. No.: B3065272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the EGS (Ethylene glycol
bis(succinimidyl succinate)) crosslinker, a versatile tool in protein chemistry and molecular
biology. This guide details its chemical properties, applications, and experimental protocols to
empower researchers in their scientific endeavors.

Introduction to EGS Crosslinker

Ethylene glycol bis(succinimidyl succinate), or EGS, is a homobifunctional crosslinking agent
widely utilized to covalently link molecules containing primary amine groups.[1][2] Its structure
features two N-hydroxysuccinimide (NHS) esters connected by a 12-atom spacer arm.[3][4][5]
This configuration allows for the formation of stable amide bonds with primary amines, such as
the side chain of lysine residues or the N-terminus of proteins, at a pH range of 7-9.[6][7]

A key feature of EGS is its cleavable spacer arm. The ethylene glycol linkage can be broken by
treatment with hydroxylamine at a pH of 8.5, allowing for the reversal of the crosslink.[3][4][7]
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This property is particularly advantageous for applications requiring the subsequent analysis of
individual protein components of a crosslinked complex. EGS is insoluble in water and must be
dissolved in an organic solvent like DMSO or DMF before being added to an aqueous reaction.
[4][5] Its lipophilic nature makes it membrane-permeable, rendering it suitable for intracellular
crosslinking studies.[5][6][8]

Chemical and Physical Properties

The fundamental properties of the EGS crosslinker are summarized in the table below,
providing a quick reference for experimental design.

Property Value References
CAS Number 70539-42-3 [31[4][9]
Chemical Formula C18H20N2012 [31[9][10]
Molecular Weight 456.36 g/mol [3114119]
Spacer Arm Length 16.1 A [31[4][9]
Appearance White to off-white solid powder  [3][5]

Purity Typically >90-98% [B1[71[11]
Solubility Soluble in DMSO and DMF [31[41[5]

Reactive Groups

N-hydroxysuccinimide (NHS)
esters

[2]141(5]

Reactive Toward

Primary amines (-NH2)

[1](21[5]

Cleavability

Cleavable with hydroxylamine
atpH 85

[31141(7]

Reaction Mechanism

EGS functions by reacting its NHS esters with primary amines to form stable amide bonds. The

reaction releases N-hydroxysuccinimide as a byproduct.
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Caption: Reaction mechanism of EGS with primary amines.

Applications in Research

The unique properties of EGS make it a valuable reagent in a variety of research applications:

Protein-Protein Interaction Studies: EGS is used to stabilize transient or weak protein
interactions, allowing for their identification and characterization.

e Chromatin Immunoprecipitation (ChIP) Assays: In ChIP assays, EGS is employed to
crosslink proteins to DNA, which is essential for studying DNA-protein interactions in vivo.[3]
[12]

 Structural Biology: By introducing crosslinks between specific amino acid residues, EGS can
help to stabilize protein structures for structural analysis.[1]

e Antibody-Drug Conjugate (ADC) Development: EGS can be used as a linker to attach
cytotoxic drugs to antibodies for targeted cancer therapy.[1]

o Receptor-Ligand Interaction Studies: EGS can be used to covalently link ligands to their cell
surface receptors for analysis.[6][8]

Experimental Protocols
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Below are detailed protocols for common applications of the EGS crosslinker. It is
recommended to optimize concentrations and reaction times for each specific application.

General Considerations

o Moisture Sensitivity: EGS is moisture-sensitive.[6][9] Vials should be equilibrated to room
temperature before opening to prevent condensation.[6][9]

e Solvent Choice: EGS must be dissolved in dry DMSO or DMF immediately before use.[6][8]
[9] Stock solutions should not be stored as the NHS ester moiety readily hydrolyzes.[6]

» Buffer Selection: Use buffers that do not contain primary amines, such as phosphate,
bicarbonate, HEPES, or borate buffers at a pH of 7-9.[6][8][13] Avoid buffers like Tris or
glycine as they will quench the reaction.[6][8]

Protocol for Crosslinking Proteins in Solution

This protocol is a general guideline for crosslinking proteins in a purified sample.
Materials:

EGS Crosslinker

Dry DMSO or DMF

Protein sample in a suitable non-amine-containing buffer (e.g., PBS, pH 7.2-8.0)

Quenching solution (e.g., 1M Tris-HCI, pH 7.5)
Procedure:

e Prepare EGS Solution: Immediately before use, dissolve EGS in dry DMSO or DMF to a
concentration of 10-25 mM.[6][8]

e Add EGS to Protein: Add the EGS solution to the protein sample. The final concentration of
EGS is typically between 0.25 and 5 mM.[6][8][9] The molar excess of crosslinker to protein
can be adjusted to control the extent of crosslinking. A 10-fold molar excess is recommended
for protein concentrations above 5 mg/mL, and a 20- to 50-fold molar excess for
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concentrations below 5 mg/mL.[6][8] The final DMSO concentration should not exceed 10-
20% to avoid detrimental effects on the protein.[6][3]

 Incubation: Incubate the reaction mixture for 30-40 minutes at room temperature or for 2
hours on ice.[6][8][9]

e Quenching (Optional): To stop the crosslinking reaction, add the quenching solution to a final
concentration of 20-50 mM and incubate for 15 minutes at room temperature.[6][8][9]

o Removal of Excess Reagent. Remove non-reacted EGS and quenching buffer using dialysis
or gel filtration.[9]

Protocol for Intracellular Crosslinking

This protocol is designed for crosslinking proteins within living cells.
Materials:

EGS Crosslinker

Dry DMSO

Cells in suspension or adherent

Ice-cold PBS, pH 8.0

Quenching solution (e.g., 1M Tris-HCI, pH 7.5)

Procedure:

o Cell Preparation: Wash cells three times with ice-cold PBS (pH 8.0) to remove any amine-
containing culture media. Resuspend cells to a concentration of approximately 25 x 10”6
cells/mL in PBS.[6]

e Prepare EGS Solution: Immediately before use, dissolve EGS in dry DMSO to a
concentration of 10-25 mM.[6]
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e Add EGS to Cells: Add the EGS solution to the cell suspension to a final concentration of 1-5
mM.[6]

e Incubation: Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours
on ice.[6]

e Quenching: Add the quenching solution to a final concentration of 10-20 mM and incubate for
15 minutes.[6]

Cell Lysis: Proceed with the desired cell lysis protocol for subsequent analysis.

Protocol for Cleavage of EGS Crosslinks

This protocol describes how to cleave the crosslinks formed by EGS.
Materials:

o Crosslinked sample

e HydroxylaminesHCI

« PBS, pH 8.5

Procedure:

o Prepare Cleavage Solution: Prepare a 2 M hydroxylaminesHCI solution in PBS and adjust
the pH to 8.5. This solution should be prepared immediately before use.[6]

 Incubation: Mix the crosslinked sample with the cleavage solution. Incubate for 3-6 hours at
37°C.[3][4]

e Analysis: The cleaved products can then be analyzed by methods such as SDS-PAGE.

Experimental Workflows

The following diagrams illustrate typical experimental workflows involving the EGS crosslinker.
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Caption: Workflow for crosslinking proteins in solution.
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Caption: Workflow for intracellular protein crosslinking.

Storage and Stability

EGS is sensitive to moisture and should be stored in a dry environment.[3][6][9] For short-term
storage (days to weeks), 0-4°C is recommended. For long-term storage (months to years), it
should be kept at -20°C.[3][9] It is shipped at ambient temperature and is stable for several
weeks under these conditions.[3]

Conclusion
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The EGS crosslinker is a powerful and versatile reagent for studying protein interactions and
structure. Its amine-reactivity, cleavable spacer arm, and membrane permeability make it
suitable for a wide range of applications in molecular biology, biochemistry, and drug
development. By understanding its properties and following optimized protocols, researchers
can effectively utilize EGS to gain valuable insights into complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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